Cas no 2228189-75-9 (tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate
• CAS No: 2228189-75-9
• MF: C₁₄H₃₀N₂O₂
• MW: 258.400204181671
• CID: 6292620
• PubChem ID: 165642189
• Update Time: 2025-05-21

tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate
• EN300-1875287
• 2228189-75-9

• Inchi： 1S/C14H30N2O2/c1-12(2,3)10(9-14(7,8)15)16-11(17)18-13(4,5)6/h10H,9,15H2,1-8H3,(H,16,17)
• InChI Key： NPFBFIFRACQUMD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(C)(C)N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 258.230728204g/mol
• Monoisotopic Mass: 258.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate

Professional Introduction to Compound with CAS No. 2228189-75-9 and Product Name: Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate

The compound with the CAS number 2228189-75-9 and the product name Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a tert-butyl group and an N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate moiety, which contribute to its distinctive chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with diverse biological activities. The Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate molecule has been extensively studied for its pharmacological potential. Its structural features suggest that it may exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. These attributes make it a promising candidate for further investigation in the development of new therapeutic agents.

One of the most intriguing aspects of this compound is its N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate moiety. This functional group is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design. Additionally, the presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. These structural elements collectively contribute to the compound's unique pharmacokinetic profile.

Recent studies have highlighted the importance of understanding the molecular interactions between drugs and their targets. The Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate molecule has been subjected to various computational and experimental studies to elucidate its binding mechanisms. These investigations have revealed that the compound can interact with multiple protein targets, suggesting its potential as a multitargeted drug candidate. Such multitargeting capabilities are highly valued in modern drug development as they can lead to increased therapeutic efficacy and reduced side effects.

The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate moiety necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve these objectives. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is paramount. The Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate molecule must undergo rigorous testing to meet safety and efficacy criteria before it can be approved for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic studies to understand how the body processes the compound. Compliance with international regulatory guidelines ensures that patients receive safe and effective treatments.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research is ongoing into its use in biotechnology and agrochemicals, where its unique properties could offer novel solutions for various challenges. For instance, its ability to interact with biological targets might make it useful in developing biosensors or as a precursor for more complex molecules with specialized functions.

Collaborative efforts between academic researchers and industry professionals are essential for advancing the development of such compounds. By leveraging expertise in organic chemistry, biochemistry, and pharmacology, scientists can accelerate the discovery and optimization of new therapeutic agents like Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate. These collaborations foster innovation and drive progress in the field of medicinal chemistry.

In conclusion, the compound with CAS number 2228189-75-9 and product name Tert-butyl N-(5-amino-2,2,5-trimethylhexan-3-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a crucial role in shaping future therapeutic strategies.